3-(2-chlorobenzamido)-N-(2-methoxyphenyl)-4-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)benzamide

• IUPAC Name: 3-[(2-chlorobenzoyl)amino]-N-(2-methoxyphenyl)-4-(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)benzamide
• InChI: InChI=1S/C32H29ClN4O4/c1-41-29-11-5-4-9-25(29)34-31(39)21-13-14-28(26(16-21)35-32(40)23-7-2-3-8-24(23)33)36-17-20-15-22(19-36)27-10-6-12-30(38)37(27)18-20/h2-14,16,20,22H,15,17-19H2,1H3,(H,34,39)(H,35,40)
• InChI Key: TXEVRLKZAFWHSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)N3CC4CC(C3)C5=CC=CC(=O)N5C4)NC(=O)C6=CC=CC=C6Cl
• Molecular Formula: C32H29ClN4O4
• Molecular Weight: 569.0 g/mol
• CAS No.: 441051-27-0

Description

3-(2-chlorobenzamido)-N-(2-methoxyphenyl)-4-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)benzamide is a useful research compound. Its molecular formula is C32H29ClN4O4 and its molecular weight is 569.06. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Complex benzamide derivatives and heterocyclic compounds are synthesized through various methods, including multicomponent reactions and modifications of existing structures to obtain new heterocyclic systems. For instance, the synthesis of novel annulated products from aminonaphthyridinones demonstrates the creation of new heterocyclic systems with potential biological activity (Deady & Devine, 2006). Such synthetic methodologies provide a foundation for the development of complex molecules with specific pharmacological targets.

Reactivity and Modification

The reactivity of these compounds towards various reagents and conditions can lead to the formation of compounds with unique structural features and potential biological activities. For example, the construction of unique eight- or nine-membered polyheterocyclic systems via multicomponent reactions showcases the ability to create diverse structures through strategic chemical reactions (Cao et al., 2019). These methodologies contribute to the exploration of chemical space for drug discovery and material science.